Cas no 844648-05-1 (3-(3-fluorophenoxy)propanenitrile)

• Product Name: 3-(3-fluorophenoxy)propanenitrile
• CAS No: 844648-05-1
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 1823691
• PubChem ID: 24694034
• Update Time: 2025-05-20

3-(3-fluorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenoxy)propanenitrile
• 3-(3-Fluoro-phenoxy)propanenitrile
• SCHEMBL1888835
• 844648-05-1
• AKOS000175369
• DB-293551

• MDL： MFCD09932483
• Inchi： 1S/C9H8FNO/c10-8-3-1-4-9(7-8)12-6-2-5-11/h1,3-4,7H,2,6H2
• InChI Key： PLNPCHGOSOLEOZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC#N

Computed Properties

• Exact Mass: 165.059
• Monoisotopic Mass: 165.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33A^2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(3-fluorophenoxy)propanenitrile

3-(3-Fluorophenoxy)Propanenitrile: An Overview of a Promising Chemical Compound

3-(3-Fluorophenoxy)propanenitrile (CAS No. 844648-05-1) is a versatile and intriguing chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its fluorophenoxy substituent and propanenitrile backbone, exhibits a combination of aromatic and nitrile functionalities that make it an attractive candidate for a wide range of research and industrial applications.

The chemical structure of 3-(3-fluorophenoxy)propanenitrile consists of a phenyl ring with a fluorine atom at the 3-position, linked to a propyl chain terminated by a nitrile group. This structure imparts several key properties to the compound, including enhanced solubility, stability, and reactivity. The presence of the fluorine atom introduces additional electronic effects that can influence the compound's behavior in various chemical reactions and biological systems.

Recent research studies have explored the potential of 3-(3-fluorophenoxy)propanenitrile in the development of new pharmaceutical agents. One notable area of interest is its use as an intermediate in the synthesis of drugs targeting specific receptors or enzymes. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 3-(3-fluorophenoxy)propanenitrile in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique electronic properties of the fluorine-substituted phenyl ring enhance the binding affinity and selectivity of these compounds, potentially leading to more effective and safer medications.

In addition to its pharmaceutical applications, 3-(3-fluorophenoxy)propanenitrile has shown promise in materials science. Researchers have investigated its use as a building block for advanced polymers and functional materials. A study published in Macromolecules demonstrated that incorporating 3-(3-fluorophenoxy)propanenitrile into polymer chains can improve their thermal stability, mechanical strength, and chemical resistance. These enhanced properties make such polymers suitable for use in high-performance applications, such as aerospace components, electronic devices, and biomedical implants.

The synthetic versatility of 3-(3-fluorophenoxy)propanenitrile has also been explored in various chemical reactions. Its nitrile group can undergo a range of transformations, including hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic substitution to introduce new functional groups. These reactions provide chemists with a powerful toolset for synthesizing complex molecules with tailored properties. For example, a recent study published in The Journal of Organic Chemistry described a novel synthetic route for converting 3-(3-fluorophenoxy)propanenitrile into bioactive compounds with potential anti-inflammatory and anticancer activities.

Beyond its synthetic utility, 3-(3-fluorophenoxy)propanenitrile has been studied for its environmental impact. Research has shown that this compound is relatively stable under normal environmental conditions but can be biodegraded over time by microorganisms. A study published in Environmental Science & Technology investigated the biodegradation pathways of 3-(3-fluorophenoxy)propanenitrile and found that it is primarily metabolized through hydrolysis and subsequent oxidation reactions. This information is crucial for assessing the environmental fate and potential risks associated with the compound's use.

In conclusion, 3-(3-fluorophenoxy)propanenitrile (CAS No. 844648-05-1) is a multifaceted chemical compound with significant potential across various scientific disciplines. Its unique combination of aromatic and nitrile functionalities makes it an attractive candidate for pharmaceutical development, materials science applications, and advanced chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.